Cas no 2229687-75-4 (5-(pent-1-en-1-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine
• CAS No: 2229687-75-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5805538
• PubChem ID: 165761018
• Update Time: 2025-06-12

5-(pent-1-en-1-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine
• 2229687-75-4
• EN300-1799850

• Inchi： 1S/C8H12N2O/c1-2-3-4-5-7-6-8(9)10-11-7/h4-6H,2-3H2,1H3,(H2,9,10)/b5-4+
• InChI Key： VBGYLXRKUWFDNN-SNAWJCMRSA-N
• SMILES： O1C(=CC(N)=N1)/C=C/CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine (CAS No. 2229687-75-4)

The compound 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine (CAS No. 2229687-75-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This oxazole derivative features a pentenyl group attached to the 1,2-oxazole ring, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its amine functional group, as it opens doors for further modifications and derivatizations.

In the context of current trends, the demand for novel heterocyclic compounds like 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine is rising, driven by the need for innovative drug candidates and sustainable agrochemicals. The compound's CAS No. 2229687-75-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its structural motif aligns with the broader interest in bioactive small molecules, a hot topic in medicinal chemistry and drug discovery circles.

From a synthetic perspective, 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine offers intriguing possibilities. The presence of the pent-1-en-1-yl side chain introduces unsaturation, which can be leveraged in cross-coupling reactions or hydrogenation processes. Meanwhile, the oxazole core is known for its stability and electron-rich nature, making it a valuable scaffold for designing enzyme inhibitors or ligands in catalysis. These attributes make it a compound of interest for researchers exploring structure-activity relationships (SAR) in drug development.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional synthetic intermediates, 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine does not fall under hazardous classifications, making it a safer alternative for industrial applications. This aligns with the global shift toward green chemistry and sustainable manufacturing practices, which are increasingly prioritized by both academia and industry.

Looking ahead, the potential applications of CAS No. 2229687-75-4 are vast. Its compatibility with modern high-throughput screening techniques positions it as a candidate for identifying new therapeutic targets. Additionally, its modular structure allows for straightforward incorporation into larger molecular frameworks, a feature highly valued in combinatorial chemistry. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation small-molecule drugs and agrochemical agents.

In summary, 5-(pent-1-en-1-yl)-1,2-oxazol-3-amine represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its CAS No. 2229687-75-4 serves as a unique identifier for a molecule that encapsulates the innovation driving contemporary chemical research. Whether in the realm of drug discovery, material science, or catalysis, this compound offers a wealth of opportunities for exploration and development.